1-(ethylsulfonyl)-4-(1-methyl-3-phenylpropyl)piperazine

• IUPAC Name: 1-ethylsulfonyl-4-(4-phenylbutan-2-yl)piperazine
• InChI: InChI=1S/C16H26N2O2S/c1-3-21(19,20)18-13-11-17(12-14-18)15(2)9-10-16-7-5-4-6-8-16/h4-8,15H,3,9-14H2,1-2H3
• InChI Key: KLMWFTADYZTZLP-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C(C)CCC2=CC=CC=C2
• Molecular Formula: C16H26N2O2S
• Molecular Weight: 310.5 g/mol

Description

1-(ethylsulfonyl)-4-(1-methyl-3-phenylpropyl)piperazine, also known as EMPP, is a chemical compound that has been found to have potential applications in scientific research.

Mechanism of Action

1-(ethylsulfonyl)-4-(1-methyl-3-phenylpropyl)piperazine acts as a selective antagonist at the dopamine D3 receptor, which is involved in the regulation of reward and motivation. By blocking the activity of this receptor, this compound may help to reduce the reinforcing effects of drugs of abuse and other addictive behaviors. This compound also modulates the activity of the serotonin 5-HT2A receptor, which is involved in the regulation of mood and cognition. By modulating the activity of this receptor, this compound may have potential therapeutic effects for the treatment of depression and other mood disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the self-administration of cocaine and other drugs of abuse in animal models, suggesting that it may have potential as a treatment for addiction. This compound has also been shown to reduce anxiety-like behavior in animal models, suggesting that it may have potential as a treatment for anxiety disorders. Additionally, this compound has been shown to have antipsychotic-like effects in animal models, suggesting that it may have potential as a treatment for schizophrenia and other psychotic disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(ethylsulfonyl)-4-(1-methyl-3-phenylpropyl)piperazine in lab experiments is that it is a highly selective dopamine D3 receptor antagonist, which allows for more specific targeting of this receptor compared to other compounds. However, one limitation of using this compound is that it has a relatively short half-life, which may make it difficult to use in certain experimental designs.

Future Directions

There are a number of future directions for research on 1-(ethylsulfonyl)-4-(1-methyl-3-phenylpropyl)piperazine. One area of interest is the potential use of this compound as a treatment for addiction and other disorders related to dopamine signaling. Another area of interest is the potential use of this compound as a treatment for depression and other mood disorders. Additionally, further research is needed to better understand the mechanism of action of this compound and its effects on other neurotransmitter systems.

Scientific Research Applications

1-(ethylsulfonyl)-4-(1-methyl-3-phenylpropyl)piperazine has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective dopamine D3 receptor antagonist, which may have implications for the treatment of addiction and other disorders related to dopamine signaling. This compound has also been found to modulate the activity of the serotonin 5-HT2A receptor, which may have implications for the treatment of depression and other mood disorders.